![molecular formula C20H20FN3O2 B5520971 4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide](/img/structure/B5520971.png)
4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide is a useful research compound. Its molecular formula is C20H20FN3O2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.15395505 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Serotonin Receptors in Alzheimer's Disease
A study utilized a molecular imaging probe similar in structure to 4-cyano-2-fluoro-N-[5-methoxy-2-(1-piperidinyl)phenyl]benzamide for quantifying serotonin 1A (5-HT1A) receptor densities in Alzheimer's disease patients. This research demonstrated significant decreases in receptor densities in the hippocampi and raphe nuclei of patients, correlating these decreases with the worsening of clinical symptoms. This suggests potential applications in diagnosing and understanding the progression of Alzheimer's disease (Kepe et al., 2006).
Antipsychotic Potential
Another study explored 2-Phenylpyrroles as conformationally restricted benzamide analogues, with dopamine antagonistic activity maintained under specific structural configurations. This research indicates the potential use of similar compounds in the development of antipsychotics, particularly those with a lower propensity to induce extrapyramidal side effects (van Wijngaarden et al., 1987).
Radioligand Development
Compounds related to this compound have been studied for their potential as radioligands. One such study involved the development of a new radioiodinated ligand for serotonin-5HT2-receptors, demonstrating the promise of similar compounds for use in γ-emission tomography and potentially improving diagnostic imaging techniques (Mertens et al., 1994).
Hypoglycemic Activity
Research into benzoic acid derivatives, including repaglinide and related compounds, highlighted their hypoglycemic activity. This area of study showcases the potential application of structurally related compounds in managing diabetes through the modulation of insulin release (Grell et al., 1998).
Properties
IUPAC Name |
4-cyano-2-fluoro-N-(5-methoxy-2-piperidin-1-ylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O2/c1-26-15-6-8-19(24-9-3-2-4-10-24)18(12-15)23-20(25)16-7-5-14(13-22)11-17(16)21/h5-8,11-12H,2-4,9-10H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEDZSEXXUQZGSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCCCC2)NC(=O)C3=C(C=C(C=C3)C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.